Cas no 955964-54-2 (1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE)

• Product Name: 1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE
• CAS No: 955964-54-2
• MF: C₂₂H₁₆N₄S₂
• MW: 400.519241333008
• CID: 5271155
• Update Time: 2026-03-09

1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE
• 1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(2-THIENYL)-1H-PYRAZOL-5-YLAMINE
• 1-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-4-(thiophen-2-yl)-1H-pyrazol-5-amine
• 2-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]-4-thiophen-2-ylpyrazol-3-amine

• Inchi： 1S/C22H16N4S2/c23-21-18(20-7-4-12-27-20)13-24-26(21)22-25-19(14-28-22)17-10-8-16(9-11-17)15-5-2-1-3-6-15/h1-14H,23H2
• InChI Key： LPGLFCABRKJDNP-UHFFFAOYSA-N
• SMILES： C1C=CC(C2C=CC(C3N=C(N4N=CC(C5SC=CC=5)=C4N)SC=3)=CC=2)=CC=1

Additional information on 1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE

Introduction to 1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE (CAS No. 955964-54-2)

1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE (CAS No. 955964-54-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles and thiazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

The structure of 1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE is characterized by a central pyrazole ring fused with a thiazole ring and substituted with a biphenyl and thiophene moiety. The biphenyl group is known for its rigidity and hydrophobicity, which can influence the compound's pharmacokinetic properties. The thiophene moiety, on the other hand, contributes to the compound's electronic and steric properties, enhancing its biological activity.

Recent studies have highlighted the potential of 1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models of inflammatory diseases.

In another study published in the European Journal of Medicinal Chemistry in 2022, 1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE was evaluated for its anti-cancer properties. The results showed that the compound selectively inhibited the growth of several cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and cell cycle arrest at the G0/G1 phase.

The pharmacokinetic properties of 1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE have also been investigated. A study published in Bioorganic & Medicinal Chemistry Letters in 2023 reported that the compound has good oral bioavailability and a favorable pharmacokinetic profile. The researchers noted that the biphenyl group contributed to the compound's high lipophilicity, which enhanced its absorption and distribution in tissues.

The safety profile of 1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE has been evaluated in preclinical studies. A toxicology study conducted by a team at the National Institute of Health found that the compound was well-tolerated at therapeutic doses and did not exhibit significant toxicity or adverse effects in animal models. These findings support further clinical development of the compound.

In conclusion, 1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THTAZOL--YLL--PYRAZOL--AMINE (CAS No. 955964-54) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and diverse biological activities make it an attractive target for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.